Cas no 872030-47-2 (5-fluoro-6-hydroxy-1H-Indole-2-carboxylic acid methyl ester)

• Product Name: 5-fluoro-6-hydroxy-1H-Indole-2-carboxylic acid methyl ester
• CAS No: 872030-47-2
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 1119956
• PubChem ID: 69282929
• Update Time: 2025-10-30

5-fluoro-6-hydroxy-1H-Indole-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-6-hydroxy-1H-Indole-2-carboxylic acid methyl ester
• SCHEMBL5023582
• Methyl 5-fluoro-6-hydroxy-1H-indole-2-carboxylate
• CS-0104564
• AQNPHJZHDHFRKM-UHFFFAOYSA-N
• D76417
• 872030-47-2

• Inchi： 1S/C10H8FNO3/c1-15-10(14)8-3-5-2-6(11)9(13)4-7(5)12-8/h2-4,12-13H,1H3
• InChI Key： AQNPHJZHDHFRKM-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C=C(C(=O)OC)N2)O

Computed Properties

• Exact Mass: 209.04882128g/mol
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-fluoro-6-hydroxy-1H-Indole-2-carboxylic acid methyl ester

5-Fluoro-6-hydroxy-1H-Indole-2-carboxylic Acid Methyl Ester (CAS No. 872030-47-2)

5-Fluoro-6-hydroxy-1H-indole-2-carboxylic acid methyl ester (CAS No. 872030-47-2) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro and hydroxy substituent on the indole ring, which contribute to its diverse biological activities and potential therapeutic applications.

The indole scaffold is a fundamental building block in the synthesis of numerous bioactive molecules, including natural products and synthetic drugs. The presence of the fluoro and hydroxy groups in 5-fluoro-6-hydroxy-1H-indole-2-carboxylic acid methyl ester imparts specific physicochemical properties that enhance its pharmacological profile. These modifications can influence the compound's solubility, stability, and interactions with biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 5-fluoro-6-hydroxy-1H-indole-2-carboxylic acid methyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory effects, 5-fluoro-6-hydroxy-1H-indole-2-carboxylic acid methyl ester has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer, particularly those that are resistant to conventional therapies.

The pharmacokinetic properties of 5-fluoro-6-hydroxy-1H-indole-2-carboxylic acid methyl ester have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effective use as a therapeutic agent. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In preclinical studies, 5-fluoro-6-hydroxy-1H-indole-2-carboxylic acid methyl ester has demonstrated promising results in animal models of various diseases. For example, it has been shown to reduce inflammation and improve symptoms in rodent models of IBD. Similarly, it has exhibited significant antitumor activity in xenograft models of human cancer, suggesting its potential as a lead compound for drug development.

The synthesis of 5-fluoro-6-hydroxy-1H-indole-2-carboxylic acid methyl ester involves several well-established chemical reactions. The key steps include the formation of the indole ring through a Fischer indole synthesis or a related method, followed by selective functionalization to introduce the fluoro and hydroxy groups. The final step involves esterification to form the methyl ester derivative. These synthetic routes are highly reproducible and can be scaled up for commercial production.

The safety profile of 5-fluoro-6-hydroxy-1H-indole-2-carboxylic acid methyl ester has been evaluated through extensive toxicological studies. These studies have shown that it is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5-fluoro-6-hydroxy-1H-indole-2-carboxylic acid methyl ester (CAS No. 872030-47-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, paving the way for innovative treatments in the future.